Cas no 1206988-93-3 (2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide)

• Product Name: 2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide
• CAS No: 1206988-93-3
• MF: C₂₂H₂₁N₃O₄S₂
• MW: 455.549842596054
• CID: 5398382
• Update Time: 2025-06-22

2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3,4-Dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methyl-3-thiophenesulfonamide
• 2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide

• Inchi： 1S/C22H21N3O4S2/c1-14-8-9-16(12-15(14)2)21-23-22(29-24-21)20-19(10-11-30-20)31(26,27)25(3)17-6-5-7-18(13-17)28-4/h5-13H,1-4H3
• InChI Key： CWSICKKBHASSGW-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C(C)C(C)=C3)N=2)SC=CC=1S(N(C1=CC=CC(OC)=C1)C)(=O)=O

Experimental Properties

• Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 655.5±65.0 °C(Predicted)
• pka: -3.29±0.49(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide

Compound CAS No. 1206988-93-3: 2-[3-(3,4-Dimethylphenyl)-1,2,4-Oxadiazol-5-yl]-N-(3-Methoxyphenyl)-N-Methylthiophene-3-Sulfonamide

The compound with CAS No. 1206988-93-3, known as 2-[3-(3,4-Dimethylphenyl)-1,2,4-Oxadiazol-5-yl]-N-(3-Methoxyphenyl)-N-Methylthiophene-3-Sulfonamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of sulfonamides and features a thiophene ring system combined with an oxadiazole moiety. The presence of these functional groups suggests potential applications in drug design, materials science, and advanced chemical synthesis.

The structural complexity of this compound is evident from its name. The oxadiazole ring is a five-membered heterocyclic structure containing two nitrogen atoms and one oxygen atom. This moiety is known for its stability and ability to participate in various chemical reactions, making it a valuable component in medicinal chemistry. The thiophene ring, on the other hand, is a five-membered aromatic heterocycle with sulfur as the heteroatom. Thiophenes are widely used in organic electronics due to their excellent electronic properties and ability to form stable charge transfer complexes.

The substituents on the molecule further enhance its functional diversity. The 3,4-dimethylphenyl group introduces steric bulk and electron-donating properties, which can influence the molecule's reactivity and solubility. The methoxyphenyl group adds electron-donating methoxy functionality, potentially affecting the molecule's electronic characteristics and bioavailability. Additionally, the presence of a methyl group attached to the sulfonamide nitrogen introduces steric hindrance and may play a role in modulating the molecule's pharmacokinetic properties.

Recent studies have highlighted the importance of sulfonamides in drug development due to their ability to act as bioisosteres of carboxylic acids and amides. This compound's sulfonamide group could potentially serve as a key functional group in modulating enzyme activity or receptor binding. Furthermore, the combination of thiophene and oxadiazole moieties may provide unique electronic properties that could be exploited in designing novel materials for optoelectronic applications.

In terms of synthesis, this compound likely requires a multi-step approach involving coupling reactions, oxidation steps, and possibly cyclization processes. The construction of the oxadiazole ring would typically involve the reaction of an amide with an active methylene compound under acidic conditions. The thiophene ring could be synthesized via traditional methods such as the Paal-Knorr synthesis or more modern approaches like transition-metal-catalyzed cyclizations.

The potential applications of this compound are vast. In medicinal chemistry, it could serve as a lead compound for developing new drugs targeting specific biological pathways. Its unique structure may allow for selective inhibition or activation of enzymes or receptors. In materials science, the combination of thiophene and oxadiazole moieties could lead to novel semiconducting materials with tailored electronic properties.

From an environmental perspective, understanding the fate and transport of such compounds is crucial. The presence of aromatic rings and heteroatoms may influence its biodegradability and persistence in the environment. Further research into its environmental impact would be necessary to ensure sustainable use.

In conclusion, CAS No. 1206988-93-3 represents a sophisticated organic molecule with significant potential in various fields due to its unique structure and functional groups. Continued research into its synthesis, properties, and applications will undoubtedly contribute to advancements in both academic and industrial settings.